Cas no 105655-37-6 (2,7-Naphthalenedisulfonic acid,4-amino-3-[[4-[(2,4-diaminophenyl)azo]-2-sulfophenyl]azo]-5-hydroxy-)

• Product name: 2,7-Naphthalenedisulfonic acid,4-amino-3-[[4-[(2,4-diaminophenyl)azo]-2-sulfophenyl]azo]-5-hydroxy-
• CAS No: 105655-37-6
• MF: C₂₂H₁₉N₇O₁₀S₃
• MW: 637.622160196304
• CID: 1158915

2,7-Naphthalenedisulfonic acid,4-amino-3-[[4-[(2,4-diaminophenyl)azo]-2-sulfophenyl]azo]-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid,4-amino-3-[[4-[(2,4-diaminophenyl)azo]-2-sulfophenyl]azo]-5-hydroxy-
• 2,7-Naphthalenedisulfonic acid, 4-amino-3-[2-[4-[2-(2,4-diaminophenyl)diazenyl]-2-sulfophenyl]diazenyl]-5-hydroxy-

• Inchi： 1S/C22H19N7O10S3/c23-11-1-3-15(14(24)7-11)27-26-12-2-4-16(18(8-12)41(34,35)36)28-29-22-19(42(37,38)39)6-10-5-13(40(31,32)33)9-17(30)20(10)21(22)25/h1-9,30H,23-25H2,(H,31,32,33)(H,34,35,36)(H,37,38,39)
• InChI Key： GFSKXOBKYXYWNI-UHFFFAOYSA-N
• SMILES： C1=C2C(C(O)=CC(S(O)(=O)=O)=C2)=C(N)C(N=NC2=CC=C(N=NC3=CC=C(N)C=C3N)C=C2S(O)(=O)=O)=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 637.03577

Experimental Properties

• Density: 1.92±0.1 g/cm3(Predicted)
• PSA: 310.84
• pka: -1.58±0.50(Predicted)